Cas no 1092351-68-2 (3-Iodo-1-methyl-1h-indazole-5-carboxylic acid ethyl ester)

• Product Name: 3-Iodo-1-methyl-1h-indazole-5-carboxylic acid ethyl ester
• CAS No: 1092351-68-2
• MF: C₁₁H₁₁IN₂O₂
• MW: 330.121714830399
• CID: 1038127
• PubChem ID: 37818627
• Update Time: 2025-05-19

3-Iodo-1-methyl-1h-indazole-5-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-iodo-1-methyl-1H-indazole-5-carboxylate
• 3-Iodo-1-methyl-1H-indazole-5-carboxylic acid ethyl ester
• ethyl 3-iodo-1-methylindazole-5-carboxylate
• Ethyl3-iodo-1-methyl-1H-indazole-5-carboxylate
• DTXSID30653306
• MFCD11109380
• SY318978
• AKOS005258551
• SCHEMBL179168
• W-204692
• 1092351-68-2
• J-512678
• CS-0318832
• DB-059824
• 3-Iodo-1-methyl-1h-indazole-5-carboxylic acid ethyl ester

• MDL： MFCD11109380
• Inchi： 1S/C11H11IN2O2/c1-3-16-11(15)7-4-5-9-8(6-7)10(12)13-14(9)2/h4-6H,3H2,1-2H3
• InChI Key： JEJSWZWBJRYGSA-UHFFFAOYSA-N
• SMILES： IC1C2C=C(C(=O)OCC)C=CC=2N(C)N=1

Computed Properties

• Exact Mass: 329.98700
• Monoisotopic Mass: 329.98653g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.12000
• LogP: 2.35460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 3-Iodo-1-methyl-1h-indazole-5-carboxylic acid ethyl ester

3-Iodo-1-methyl-1H-indazole-5-carboxylic acid ethyl ester: A Comprehensive Overview

3-Iodo-1-methyl-1H-indazole-5-carboxylic acid ethyl ester, with the CAS number 1092351-68-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of indazoles, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and material science. The structure of this compound is characterized by an indazole ring system, a methyl group at position 1, an iodo substituent at position 3, and an ethyl ester group attached to the carboxylic acid moiety at position 5.

The indazole ring system is a fused bicyclic structure consisting of a benzene ring and an imidazole ring. This unique structure imparts the compound with interesting electronic and steric properties, making it a valuable building block in organic synthesis. The presence of the iodo group at position 3 introduces additional functionality, enabling further chemical modifications such as substitution or coupling reactions. The ethyl ester group at position 5 adds solubility and stability to the compound, which is particularly useful in biological assays and pharmaceutical applications.

Recent studies have highlighted the potential of 3-Iodo-1-methyl-1H-indazole-5-carboxylic acid ethyl ester as a promising candidate in drug development. Researchers have explored its role as a modulator of various biological targets, including kinases, proteases, and ion channels. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain oncogenic kinases, making it a potential lead molecule for anti-cancer therapies.

In addition to its pharmacological applications, this compound has also been investigated for its electronic properties. The indazole core is known to exhibit strong electron-withdrawing characteristics due to the conjugation between the nitrogen atoms in the imidazole ring and the aromatic system. This property makes it a candidate for use in organic electronics, such as in light-emitting diodes (LEDs) and photovoltaic devices. Recent advancements in materials science have leveraged these properties to develop novel materials with enhanced performance.

The synthesis of 3-Iodo-1-methyl-1H-indazole-5-carboxylic acid ethyl ester involves a multi-step process that typically begins with the preparation of the indazole skeleton. This is followed by functionalization at specific positions through nucleophilic substitution or electrophilic aromatic substitution reactions. The introduction of the iodo group at position 3 is often achieved through iodination reactions using iodine-based reagents under controlled conditions. The final step involves esterification to introduce the ethyl ester group at position 5.

The stability and purity of this compound are critical factors that influence its performance in various applications. Researchers have reported that proper storage conditions, such as maintaining it under inert atmosphere and avoiding exposure to light or moisture, are essential to preserve its integrity. Additionally, analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are commonly employed to ensure its purity before use in experiments or formulations.

In conclusion, 3-Iodo-1-methyl-1H-indazole-5-carboxylic acid ethyl ester is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is expected to play an increasingly important role in shaping future innovations in chemistry and pharmacology.